Cas no 2167755-97-5 (9,9-dimethyl-5,8-dioxa-11-azadispiro3.1.4^{6}.3^{4}tridecane)

• Product Name: 9,9-dimethyl-5,8-dioxa-11-azadispiro3.1.4^{6}.3^{4}tridecane
• CAS No: 2167755-97-5
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 6135412
• PubChem ID: 165606857
• Update Time: 2025-06-28

9,9-dimethyl-5,8-dioxa-11-azadispiro3.1.4^{6}.3^{4}tridecane Chemical and Physical Properties

Names and Identifiers

• 9,9-dimethyl-5,8-dioxa-11-azadispiro3.1.4^{6}.3^{4}tridecane
• 2167755-97-5
• EN300-1280024
• 9,9-dimethyl-5,8-dioxa-11-azadispiro[3.1.4^{6}.3^{4}]tridecane

• Inchi： 1S/C12H21NO2/c1-10(2)8-12(9-14-10)13-7-6-11(15-12)4-3-5-11/h13H,3-9H2,1-2H3
• InChI Key： VGZCGWJSISNJAT-UHFFFAOYSA-N
• SMILES： O1C2(COC(C)(C)C2)NCCC21CCC2

Computed Properties

• Exact Mass: 211.157228913g/mol
• Monoisotopic Mass: 211.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 30.5Ų

Additional information on 9,9-dimethyl-5,8-dioxa-11-azadispiro3.1.4^{6}.3^{4}tridecane

9,9-Dimethyl-5,8-dioxa-11-azadispiro[3.1.4⁶.3⁴]tridecane (CAS No. 2167755-97-5): A Versatile Spirocyclic Compound with Broad Applications

The 9,9-dimethyl-5,8-dioxa-11-azadispiro[3.1.4⁶.3⁴]tridecane (CAS No. 2167755-97-5) is a structurally unique spirocyclic compound that has garnered significant attention in recent years due to its multifaceted applications in pharmaceuticals, materials science, and agrochemicals. Its complex heterocyclic framework, featuring both oxygen and nitrogen atoms within a spiro[3.1.4] scaffold, makes it a valuable building block for designing novel functional materials and bioactive molecules. Researchers are increasingly exploring its potential as a molecular scaffold for drug discovery, particularly in targeting central nervous system (CNS) disorders and enzyme inhibition.

In the context of green chemistry and sustainable synthesis, this compound stands out due to its potential for atom-economical transformations. The presence of both ether (dioxa) and amine (aza) functionalities allows for selective modifications, making it a versatile intermediate in click chemistry and multicomponent reactions. Recent studies highlight its utility in constructing biodegradable polymers, aligning with the global push toward eco-friendly materials. Its spirocyclic rigidity also contributes to enhanced thermal stability, a property highly sought after in high-performance coatings and electronic materials.

From a pharmacological perspective, the 9,9-dimethyl-5,8-dioxa-11-azadispiro[3.1.4⁶.3⁴]tridecane core has shown promise in modulating neurotransmitter receptors, with preliminary data suggesting activity against GABAergic pathways. This aligns with current trends in neurotherapeutics, where researchers are actively searching for blood-brain barrier (BBB)-permeable scaffolds. Its lipophilic character, imparted by the dimethyl groups, further enhances its bioavailability, a critical factor in CNS drug development.

The compound’s CAS No. 2167755-97-5 is frequently queried in chemical databases alongside terms like "spirocyclic synthesis", "heterocyclic building blocks", and "nitrogen-oxygen hybrids", reflecting its interdisciplinary relevance. In material science, its spiro[3.1.4] architecture is leveraged to design porous organic polymers (POPs) for gas storage and catalysis, addressing pressing needs in carbon capture and hydrogen economy research. These applications resonate with the growing demand for energy-efficient technologies.

Analytical challenges associated with 9,9-dimethyl-5,8-dioxa-11-azadispiro[3.1.4⁶.3⁴]tridecane include its stereochemical complexity, often requiring advanced NMR and X-ray crystallography for characterization. However, modern computational chemistry tools, such as DFT calculations, have streamlined its conformational analysis, accelerating its adoption in rational drug design. The compound’s patent landscape reveals filings in catalysis and photoresist materials, underscoring its industrial value.

As the scientific community pivots toward fragment-based drug discovery (FBDD), the spiro[3.1.4] motif in CAS No. 2167755-97-5 offers a compact yet three-dimensionally diverse pharmacophore. Its rigid yet tunable structure is ideal for probing protein-protein interactions (PPIs), a hot topic in oncology and immunotherapy research. Furthermore, its metabolic stability and low toxicity profile make it a candidate for prodrug development, particularly in targeted drug delivery systems.

In summary, 9,9-dimethyl-5,8-dioxa-11-azadispiro[3.1.4⁶.3⁴]tridecane exemplifies the convergence of structural innovation and functional versatility. Its applications span from advanced materials to life sciences, driven by its unique spirocyclic and heteroatom-rich design. With ongoing research into its structure-activity relationships (SAR), this compound is poised to play a pivotal role in addressing challenges in healthcare, energy, and environmental sustainability.